Cas no 63233-39-6 (5,7,8-Trimethyl-2-phenyl-3,4-dihydro-2H-1-benzopyran-6-ol)

• Product Name: 5,7,8-Trimethyl-2-phenyl-3,4-dihydro-2H-1-benzopyran-6-ol
• CAS No: 63233-39-6
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 2790086
• PubChem ID: 14415681
• Update Time: 2025-04-21

5,7,8-Trimethyl-2-phenyl-3,4-dihydro-2H-1-benzopyran-6-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID00559987
• 5,7,8-Trimethyl-2-phenyl-3,4-dihydro-2H-1-benzopyran-6-ol
• SCHEMBL11766816
• 63233-39-6

• Inchi： 1S/C18H20O2/c1-11-12(2)18-15(13(3)17(11)19)9-10-16(20-18)14-7-5-4-6-8-14/h4-8,16,19H,9-10H2,1-3H3
• InChI Key： HDQQUAANEQVNNK-UHFFFAOYSA-N
• SMILES： O1C2C(C)=C(C)C(=C(C)C=2CCC1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 268.146329876g/mol
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 6-hydroxyflavonoids